Cas no 13230-21-2 (1H-Imidazole-1-aceticacid, 4-nitro-, methyl ester)

• Product Name: 1H-Imidazole-1-aceticacid, 4-nitro-, methyl ester
• CAS No: 13230-21-2
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD00621268
• CID: 119401
• PubChem ID: 24883562
• Update Time: 2025-04-18

1H-Imidazole-1-aceticacid, 4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, 4-nitro-, methyl ester
• methyl 2-(4-nitroimidazol-1-yl)acetate
• (4-Nitro-imidazol-1-yl)-acetic acid methyl ester
• Methyl (4-nitro-1-imidazolyl)acetate
• methyl 2-(4-nitro-1H-1-imidazolyl)acetate
• methyl 2-(4-nitro-1H-imidazol-1-yl)acetate
• AKOS000561008
• DTXSID70389253
• Methyl (4-nitro-1-imidazolyl)acetate, 97%
• LCKCAKPRNOIOBA-UHFFFAOYSA-N
• Z271112664
• CS-0259770
• SCHEMBL1797696
• 1H-Imidazole-1-acetic acid, 4-nitro-, methyl ester
• METHYL(4-NITRO-1-IMIDAZOLYL)ACETATE
• MFCD00621268
• AKOS015893998
• J-006157
• 13230-21-2
• EN300-741820

• MDL： MFCD00621268
• Inchi： 1S/C6H7N3O4/c1-13-6(10)3-8-2-5(7-4-8)9(11)12/h2,4H,3H2,1H3
• InChI Key： LCKCAKPRNOIOBA-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=NC(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04400
• Monoisotopic Mass: 185.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.48
• Melting Point: 143-147 °C
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.596
• PSA: 89.94000
• LogP: 0.48750
• Solubility: Not available

1H-Imidazole-1-aceticacid, 4-nitro-, methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36